Cas no 1261945-34-9 (4-Chloro-3-(3-cyanophenyl)benzoic acid)

• Product Name: 4-Chloro-3-(3-cyanophenyl)benzoic acid
• CAS No: 1261945-34-9
• MF: C₁₄H₈ClNO₂
• MW: 257.671822547913
• MDL: MFCD18319136
• CID: 2765164
• PubChem ID: 53225066
• Update Time: 2025-08-05

4-Chloro-3-(3-cyanophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70688798
• 6-Chloro-3'-cyano[1,1'-biphenyl]-3-carboxylic acid
• 4-CHLORO-3-(3-CYANOPHENYL)BENZOIC ACID
• MFCD18319136
• 1261945-34-9
• 4-Chloro-3-(3-cyanophenyl)benzoic acid, 95%
• 4-Chloro-3-(3-cyanophenyl)benzoic acid

• MDL： MFCD18319136
• Inchi： 1S/C14H8ClNO2/c15-13-5-4-11(14(17)18)7-12(13)10-3-1-2-9(6-10)8-16/h1-7H,(H,17,18)
• InChI Key： BTDWLJHJGNYECW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 257.0243562Da
• Monoisotopic Mass: 257.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.1Ų

Additional information on 4-Chloro-3-(3-cyanophenyl)benzoic acid

Recent Advances in the Study of 4-Chloro-3-(3-cyanophenyl)benzoic acid (CAS: 1261945-34-9)

The compound 4-Chloro-3-(3-cyanophenyl)benzoic acid (CAS: 1261945-34-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-Chloro-3-(3-cyanophenyl)benzoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its unique structural features, including the chloro and cyano substituents, contribute to its ability to interact with specific biological targets, making it a promising candidate for further investigation.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in inhibiting the activity of certain kinases involved in inflammatory and oncogenic processes. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding mechanisms of 4-Chloro-3-(3-cyanophenyl)benzoic acid with its target proteins. The results indicated a high affinity and selectivity, suggesting its potential as a lead compound for the development of new therapeutics.

Another significant advancement was reported in a recent patent application, which described the use of 4-Chloro-3-(3-cyanophenyl)benzoic acid in the formulation of a novel class of anti-inflammatory agents. The patent highlighted the compound's ability to modulate cytokine production and reduce oxidative stress in preclinical models, providing a foundation for future clinical trials.

Furthermore, computational studies have explored the pharmacokinetic properties of 4-Chloro-3-(3-cyanophenyl)benzoic acid, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have identified favorable characteristics, such as good oral bioavailability and low toxicity, which are critical for its progression into drug development pipelines.

Despite these promising findings, challenges remain in optimizing the compound's potency and minimizing off-target effects. Ongoing research is focused on structural modifications and the development of derivatives to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 4-Chloro-3-(3-cyanophenyl)benzoic acid (CAS: 1261945-34-9) represents a versatile and promising scaffold in medicinal chemistry. Its demonstrated biological activities and favorable pharmacokinetic properties underscore its potential as a valuable tool for drug discovery. Future studies will likely explore its applications in a broader range of therapeutic areas, further solidifying its role in advancing chemical biology and pharmaceutical research.